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Compound of Interest

Compound Name: Furilazole

Cat. No.: B1662145

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Furilazole, a herbicide safener, with other
alternatives based on available field trial data. Furilazole is a dichloroacetamide safener used
to protect crops, particularly maize (corn), from injury caused by chloroacetamide herbicides.
Its performance is critically evaluated against other common safeners such as benoxacor,
dichlormid, and R-29148, offering insights into its efficacy and applications in agricultural
research and development.

Comparative Performance of Herbicide Safeners

The efficacy of Furilazole and other safeners is often evaluated based on their ability to reduce
crop phytotoxicity and maintain or improve yield when used in conjunction with herbicides. The
following tables summarize the available comparative data from various studies.

Table 1: General Properties and Application of Selected Herbicide Safeners
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Table 2: Summary of Comparative Field and Laboratory Trial Data
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Comparison Herbicide Crop

Key Findings

Study

Furilazole vs. R-
29148

Isoxaflutole Maize

R-29148 was
found to be a
more consistent
and effective
safener in
protecting corn
from isoxaflutole
injury. Furilazole
leached less
than R-29148 in
soil column

studies.

Nelson and
Penner (2007)

Furilazole vs.

Dichlormid

Acetochlor Maize Inbreds

Both safeners
reduced injury
from acetochlor,
but did not
always eliminate
it, especially at
higher herbicide

rates.

Sprague et al.
(2001)

Benoxacor vs.

Dichlormid

Metolachlor Maize Inbreds

Both safeners
reduced injury
from metolachlor.
Benoxacor
showed slightly
better
performance in
reducing the
percentage of
injured plants at
15 days after
treatment.

Sprague et al.
(2001)
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Experimental Protocols

Standardized experimental protocols are crucial for the accurate evaluation of herbicide
safener performance. Field trials are typically designed to assess crop tolerance (phytotoxicity)
and yield response under specific herbicide treatments.

A typical experimental workflow for evaluating herbicide safener efficacy involves the following

steps:
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Pre-Trial Phase

Site Selection
(Uniform soil type, weed pressure)

\

Experimental Design
(e.g., Randomized Complete Block)

Y

Treatment Selection
(Safener, Herbicide, Rates, Timings)

\ 4

Plot Establishment

Trial Execution Phase

Crop Planting

Y

Herbicide/Safener Application
(Pre- or Post-emergence)

\

In-Season Data Collection
(Phytotoxicity, Vigor, Stand Count)

Post—Tr%;ll Phase

Harvest

Y

Yield and Quality Measurement

Y

Statistical Data Analysis

Y

Reporting of Findings
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 To cite this document: BenchChem. [Furilazole Performance in Field Trials: A Comparative
Meta-Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662145#meta-analysis-of-field-trial-data-on-

furilazole-performance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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